Panamycin 607
Panamycin 607
Brand Name:
Vulcanchem
CAS No.:
100905-89-3
VCID:
VC0218239
InChI:
InChI=1S/C35H61NO7/c1-9-11-25(36(7)8)19-27-13-15-29(39-27)21(3)33-22(4)30-17-18-32(42-30)24(6)34(37)41-26(12-10-2)20-28-14-16-31(40-28)23(5)35(38)43-33/h21-33H,9-20H2,1-8H3/t21-,22-,23+,24-,25?,26+,27+,28+,29-,30+,31-,32-,33+/m1/s1
SMILES:
CCCC1CC2CCC(O2)C(C(=O)OC(C(C3CCC(O3)C(C(=O)O1)C)C)C(C)C4CCC(O4)CC(CCC)N(C)C)C
Molecular Formula:
C15H17FN4O3.C6H12O7.H2O
Molecular Weight:
607.9 g/mol
Panamycin 607
CAS No.: 100905-89-3
Main Products
VCID: VC0218239
Molecular Formula: C15H17FN4O3.C6H12O7.H2O
Molecular Weight: 607.9 g/mol
CAS No. | 100905-89-3 |
---|---|
Product Name | Panamycin 607 |
Molecular Formula | C15H17FN4O3.C6H12O7.H2O |
Molecular Weight | 607.9 g/mol |
IUPAC Name | (1R,2S,5S,6R,7S,10R,11R,14S,16S)-5-[(1R)-1-[(2R,5S)-5-[2-(dimethylamino)pentyl]oxolan-2-yl]ethyl]-2,6,11-trimethyl-14-propyl-4,13,19,20-tetraoxatricyclo[14.2.1.17,10]icosane-3,12-dione |
Standard InChI | InChI=1S/C35H61NO7/c1-9-11-25(36(7)8)19-27-13-15-29(39-27)21(3)33-22(4)30-17-18-32(42-30)24(6)34(37)41-26(12-10-2)20-28-14-16-31(40-28)23(5)35(38)43-33/h21-33H,9-20H2,1-8H3/t21-,22-,23+,24-,25?,26+,27+,28+,29-,30+,31-,32-,33+/m1/s1 |
Standard InChIKey | AHOIPAFUOXGGQB-YSWOBQKZSA-N |
Isomeric SMILES | CCC[C@H]1C[C@@H]2CC[C@@H](O2)[C@@H](C(=O)O[C@H]([C@@H]([C@@H]3CC[C@@H](O3)[C@H](C(=O)O1)C)C)[C@H](C)[C@H]4CC[C@H](O4)CC(CCC)N(C)C)C |
SMILES | CCCC1CC2CCC(O2)C(C(=O)OC(C(C3CCC(O3)C(C(=O)O1)C)C)C(C)C4CCC(O4)CC(CCC)N(C)C)C |
Canonical SMILES | CCCC1CC2CCC(O2)C(C(=O)OC(C(C3CCC(O3)C(C(=O)O1)C)C)C(C)C4CCC(O4)CC(CCC)N(C)C)C |
Synonyms | panamycin 607 panamycin-607 |
PubChem Compound | 127712 |
Last Modified | Nov 11 2021 |
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